5-chloro-2-[(4-chlorobenzyl)thio]-4,6-dimethylnicotinonitrile
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Description
5-chloro-2-[(4-chlorobenzyl)thio]-4,6-dimethylnicotinonitrile is a useful research compound. Its molecular formula is C15H12Cl2N2S and its molecular weight is 323.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.0098250 g/mol and the complexity rating of the compound is 362. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactivity
Research in heterocyclic chemistry often involves the synthesis of novel compounds with potential therapeutic or industrial applications. For instance, studies on the reaction of 2-chloronicotinonitrile with thioureas have led to the synthesis of new heterocyclic compounds, showcasing the utility of chloronicotinonitriles in constructing complex ring systems with potential for further functionalization (Coppola & Shapiro, 1981).
Photophysical and Humidity Sensing Properties
Novel compounds synthesized from chloronicotinonitriles and related structures have been studied for their photophysical properties and potential applications in sensing. For example, new indium(III) phthalocyanines derivatives were characterized for their fluorescence behavior and humidity sensing capabilities, demonstrating the role of specific substituents in enhancing these materials' sensing performances (Keskin et al., 2016).
Antimicrobial and Antitumor Activity
The synthesis of novel bis-[1,3,4]thiadiazole and bis-thiazole derivatives with specific core structures has shown promising antimicrobial activities, highlighting the potential of chloronicotinonitrile derivatives in developing new antimicrobial agents (Kheder & Mabkhot, 2012). Furthermore, certain pyridine derivatives have been tested for their antitumor activity, providing a basis for the development of new chemotherapeutic agents (Waly et al., 2013).
Properties
IUPAC Name |
5-chloro-2-[(4-chlorophenyl)methylsulfanyl]-4,6-dimethylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2S/c1-9-13(7-18)15(19-10(2)14(9)17)20-8-11-3-5-12(16)6-4-11/h3-6H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRXQFHLOCRPUTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1Cl)C)SCC2=CC=C(C=C2)Cl)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.